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Compound of Interest

Compound Name: Paquinimod

Cat. No.: B609837

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the use of Paquinimod in preclinical mouse studies. Find
troubleshooting tips, frequently asked questions, and detailed experimental protocols to ensure
the successful implementation of your experiments.

Frequently Asked Questions (FAQSs)
Q1: What is Paquinimod and what is its mechanism of action?

Al: Paquinimod (ABR-215757) is an orally active immunomodulatory compound. It is a
quinoline-3-carboxamide derivative that functions by targeting the S100A9 protein, a key player
in inflammatory processes.[1][2] Paquinimod prevents S100A9 from binding to its receptors,
namely Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation End products
(RAGE), thereby inhibiting downstream inflammatory signaling.[2][3]

Q2: How is Paquinimod typically administered to mice?

A2: In most preclinical studies, Paquinimod is administered orally by dissolving it in the
drinking water.[1][4][5][6] This method allows for continuous drug exposure.

Q3: Are there general principles for adjusting drug dosages between different mouse strains?

A3: Yes. While starting with doses reported in the literature for a specific strain is
recommended, several factors can influence the optimal dose. These include differences in
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metabolism, body weight, and body surface area between strains.[7][8] Allometric scaling,
which considers body surface area, is a common method for extrapolating doses between
different species and can be adapted for different mouse strains with caution.[9][10] A pilot
study to determine the dose-response curve in your specific mouse strain and model is often
advisable.[11]

Q4: What are the reported effects of Paquinimod in different mouse models?

A4: Paquinimod has demonstrated efficacy in a variety of autoimmune and inflammatory
mouse models. For instance, it has been shown to reduce neutrophilic inflammation in a murine
model of asthma[1], inhibit disease progression in lupus-prone MRL-Ipr/lpr mice[12], prevent
diabetes development in NOD mice[4], and reduce skin fibrosis in Tsk-1 mice, a model for

systemic sclerosis.[5][6]
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Issue

Potential Cause

Recommended Solution

Variable drug intake when

administered in drinking water.

- Altered taste of the
medicated water leading to
reduced consumption.-
Differences in water
consumption between

individual mice.

- Monitor water intake daily for
both control and treated
groups.- If a significant
decrease in water
consumption is observed in the
Paquinimod group, consider
alternative administration
methods such as oral gavage.-
Ensure the concentration of
Paquinimod does not impart a
taste that discourages
drinking. A pilot study with
different concentrations could

be beneficial.

Unexpected mortality in the

treatment group.

- The administered dose may
be too high for the specific
mouse strain or disease
model, leading to toxicity.- The
disease model itself may have
a high mortality rate that is not
being mitigated by the

treatment.

- Review the literature for
established tolerated doses in
your specific mouse strain.[12]-
If using a higher dose,
consider performing a dose-
escalation study to determine
the maximum tolerated dose
(MTD).[11]- Carefully monitor
the health of the animals daily

for any signs of distress.

Lack of therapeutic effect at a

previously reported efficacious

- Differences in the
experimental model (e.qg.,
severity of induced disease).-

Insufficient duration of

- Verify the disease induction
protocol and ensure
consistency.- Consider
extending the treatment

duration.- Confirm the stability

dose. treatment.- Inadequate drug o ] o
. ] of Paquinimod in the drinking
exposure due to issues with o
o ) water over the period it is
administration. ) ]
available to the mice.
Difficulty dissolving - Paquinimod may have limited - Some protocols may require
Paquinimod. solubility in water. the use of a vehicle to aid
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dissolution. Check the
manufacturer's instructions or
relevant literature for
appropriate solvents or

suspending agents.

Data on Paquinimod Dosage in Different Mouse
Strains

The following table summarizes Paquinimod dosages used in various published studies

across different mouse strains and disease models.
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Dosage Range  Administration

Mouse Strain Disease Model Reference
(mgl/kg/day) Route
Neutrophilic o
C57BL/6 0.1,1,10,25 Drinking Water [1]
Asthma

Experimental

Autoimmune

C57BL/6 . ~25 Drinking Water [13]
Encephalomyeliti
s (EAE)
Collagenase-
C57BL/6 Induced 3.75 Drinking Water [14]
Osteoarthritis
C57BL/6 Nephr'o.toxm 0.5, 25 Not specified [15]
Nephritis
Not specified,
Systemic Lupus compared with
MRL-Ipr/lpr Erythematosus prednisolone and  Not specified [12]
(SLE) mycophenolate
mofetil

NOD (Non-obese

) ) Type 1 Diabetes 0.04,0.2,1,5 Drinking Water [4]
diabetic)

Tsk-1 (Tight skin Systemic

] 5,25 Drinking Water [5][6]
1) Sclerosis

Experimental Protocols
Protocol 1: Administration of Paquinimod in a Murine
Model of Neutrophilic Asthma

This protocol is adapted from a study using C57BL/6 mice.[1]
1. Animals:

¢ 6-week-old C57BL/6 mice.
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2. Disease Induction (Sensitization and Challenge):

e Day 0, 7, and 14: Sensitize mice via intraperitoneal injection of 20 pug ovalbumin (OVA)
emulsified in 75 pL of Complete Freund's Adjuvant (CFA).

o Day 21 and 22: Challenge all mice with an intranasal administration of 0.1% OVA in 50 pL
saline. Control mice receive saline only.

3. Paquinimod Administration:

o Day 7 to Day 23: Administer Paquinimod at desired concentrations (e.g., 0.1, 1, 10, and 25
mg/kg/day) by dissolving it in the drinking water.

o The amount of Paquinimod added to the drinking water should be calculated based on the
average daily water consumption of the mice to achieve the target daily dose.

4. Outcome Assessment:

o At the end of the study period, assess airway inflammation through bronchoalveolar lavage
(BAL) fluid analysis for inflammatory cell counts and histological analysis of lung tissue.

Protocol 2: Prophylactic Treatment with Paquinimod in a
Collagenase-Induced Osteoarthritis Model

This protocol is based on a study in C57BL/6 mice.[14]
1. Animals:

C57BL/6 mice.

2. Paquinimod Administration:

Begin administering Paquinimod (3.75 mg/kg) in the drinking water four days prior to
disease induction.

Refresh the medicated drinking water twice a week.

w

. Disease Induction (Collagenase-Induced Osteoarthritis):
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 Induce osteoarthritis via two intra-articular injections of 1U of collagenase.
4. Outcome Assessment:

o After a set period, sacrifice the mice and perform histological analysis of the knee joints to
assess synovial thickening, osteophyte size, and cartilage damage.

Visualizations
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Caption: Mechanism of action of Paquinimod.
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General Experimental Workflow for Paquinimod Studies
in Mice
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Caption: Generalized experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Paquinimod Dosage and
Administration in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609837#adjusting-paquinimod-dosage-for-different-
mouse-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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